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Executive Summary
The Panasonic AMG8833 Grid-EYE infrared array sensor presents a compelling opportunity for

innovation in research and drug development. Traditionally, thermal imaging in these fields has

been the domain of high-resolution, expensive camera systems. However, the low cost,

compact size, and ease of integration of the AMG8833 open the door to novel applications,

particularly in distributed, high-throughput, and continuous monitoring scenarios. This technical

guide provides an initial assessment of the AMG8833's core capabilities and explores its

potential in preclinical and laboratory research. We present detailed, hypothetical experimental

protocols for cell culture monitoring and small animal model analysis, demonstrating how this

sensor can be leveraged for non-invasive, real-time thermal data acquisition. While not a

replacement for high-resolution thermal imaging, the AMG8833 offers a unique value

proposition for specific research applications where cost-effectiveness and scalability are

paramount.

Core Specifications and Comparative Analysis
The AMG8833 is a thermopile-based infrared array sensor that provides an 8x8 grid of

temperature measurements.[1][2][3][4][5] Its key performance characteristics are summarized

below and compared with representative high-resolution thermal cameras commonly used in

research settings.
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Feature
Panasonic
AMG8833

FLIR A655sc Xenics Gobi-640

Resolution 8 x 8 pixels (64 total) 640 x 480 pixels 640 x 480 pixels

Temperature Range 0°C to 80°C
-40°C to 650°C (up to

2000°C optional)

-40°C to 60°C

(customizable)

Accuracy ±2.5°C
±2°C or ±2% of

reading
N/A

Thermal Sensitivity

(NETD)
Not specified < 30 mK < 50 mK

Frame Rate 10 Hz
50 Hz (up to 200 Hz

with windowing)
Up to 60 Hz

Interface I2C Gigabit Ethernet, USB
CameraLink, GigE

Vision

Power Supply 3.3V or 5V 12/24 VDC 12 VDC or PoE

Approximate Cost ~$50 >$10,000 >$10,000

Novel Research Applications and Experimental
Protocols
The AMG8833's affordability and small footprint make it an ideal candidate for novel research

applications where distributed or continuous monitoring is beneficial. Below, we propose two

detailed experimental protocols for its use in a laboratory setting.

High-Throughput Thermal Monitoring of Cell Cultures
Objective: To develop a scalable, non-invasive method for monitoring the metabolic activity of

cell cultures in a 96-well plate format by detecting subtle temperature changes.

Rationale: Cellular metabolic processes, such as proliferation and response to stimuli (e.g.,

drug compounds), can generate small but measurable amounts of heat. High-throughput

screening of these thermal signatures could provide a label-free method for assessing cell

viability and drug efficacy. Standard laboratory incubators maintain a stable ambient
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temperature, typically around 37°C, with a stability of approximately ±0.13°C to ±0.15°C. The

AMG8833, while having a lower accuracy, can be calibrated to detect relative temperature

changes between wells.

Materials:

AMG8833 sensor breakout board

Microcontroller (e.g., Arduino, Raspberry Pi)

Custom-designed 3D printed holder to position the AMG8833 over a 96-well plate

96-well cell culture plate (standard dimensions: ~127.7mm x 85.4mm)

Thermoelectric incubator with stable temperature control

Data logging and analysis software (e.g., Python with pandas and matplotlib)

Experimental Protocol:

System Assembly and Calibration:

Mount the AMG8833 sensor in the 3D printed holder, ensuring a consistent distance and

alignment with the wells of the 96-well plate.

Connect the AMG8833 to the microcontroller via the I2C interface.

Develop a data acquisition script to read the 64-pixel temperature array from the sensor at

a regular interval (e.g., every 5 minutes).

Calibrate the sensor by placing the assembly over an empty 96-well plate within the

incubator set to 37°C. Record baseline temperature readings for each pixel over several

hours to establish a stable thermal profile of the plate and incubator environment.

Cell Culture Preparation:

Seed cells in a 96-well plate according to standard protocols. Include control wells (e.g.,

media only, vehicle control) and experimental wells with varying concentrations of a test
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compound.

Data Acquisition:

Place the 96-well plate in the incubator and position the AMG8833 sensor assembly over

the plate.

Initiate the data logging script to continuously record the thermal data from each well over

the desired experimental duration (e.g., 24, 48, or 72 hours).

Data Analysis:

For each time point, subtract the baseline thermal profile from the experimental data to

isolate temperature changes due to cellular activity.

Average the pixel values corresponding to each well to obtain a single temperature

reading per well.

Plot the temperature change over time for each well and compare the thermal profiles of

control and experimental wells.

Correlate significant temperature deviations with expected biological effects of the test

compound.

System Setup & Calibration Experiment Data Analysis

Assemble Sensor Array Calibrate in Incubator Prepare 96-Well Plate Acquire Thermal Data Baseline Subtraction Well Temperature Calculation Temporal Analysis Correlation with Biological Effect

Click to download full resolution via product page

High-Throughput Cell Culture Thermal Monitoring Workflow.

Non-Invasive Thermal Monitoring of Subcutaneous
Tumors in Small Animal Models
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Objective: To continuously monitor the surface temperature of subcutaneous tumors in mice as

a potential indicator of treatment response.

Rationale: Changes in tumor metabolism and blood flow, which can be affected by therapeutic

interventions, may lead to variations in the tumor's surface temperature. Non-invasive,

continuous monitoring of these thermal changes could provide valuable real-time data on

treatment efficacy. While the core body temperature of mice is maintained around 37°C, the

temperature of subcutaneous tumors can vary. The small size and low power consumption of

the AMG8833 allow for the design of a lightweight, wearable monitoring system for conscious

and freely moving animals.

Materials:

AMG8833 sensor breakout board

Miniature microcontroller with wireless communication capabilities (e.g., ESP32)

Small lithium-polymer battery

Biocompatible, lightweight 3D printed housing for the sensor and electronics

Surgical adhesive or a custom-fitted "jacket" for mounting the device on the mouse

Wireless data receiver connected to a computer for data logging

Animal housing with a wireless-transparent cage

Experimental Protocol:

Device Assembly and Preparation:

Assemble the AMG8833, microcontroller, and battery into the 3D printed housing.

Develop firmware for the microcontroller to read temperature data from the AMG8833 and

transmit it wirelessly.

Establish a wireless data logging system on a host computer.
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Animal Model and Device Implantation:

Establish subcutaneous tumors in mice according to approved animal care and use

protocols.

Once tumors reach a specified size, acclimate the mice to wearing a dummy device to

reduce stress.

Secure the functional thermal monitoring device over the tumor using surgical adhesive or

a custom jacket, ensuring it does not impede the animal's movement or cause discomfort.

Data Acquisition:

House the mice in their home cages within the wireless reception range.

Initiate data logging to continuously record the tumor surface temperature. It is also

recommended to monitor the core body temperature of the animal for reference.

Administer the therapeutic agent (e.g., chemotherapy, immunotherapy) at the designated

time point.

Continue thermal monitoring for the duration of the study.

Data Analysis:

Plot the tumor surface temperature over time for each animal.

Analyze the thermal data for significant changes following treatment administration.

Correlate thermal trends with tumor volume measurements obtained through traditional

methods (e.g., calipers).

Compare the thermal profiles of treated and control groups to assess treatment efficacy.
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Preparation Monitoring

Analysis

Assemble Wearable Device

Mount Device on AnimalEstablish Tumor Model Continuous Data Acquisition Administer Treatment

Plot Thermal Profiles Correlate with Tumor Volume Compare Treatment Groups

Click to download full resolution via product page

Workflow for Non-Invasive Tumor Thermal Monitoring.

Data Interpretation and Considerations
When interpreting data from the AMG8833 in a research context, it is crucial to acknowledge its

limitations. The low spatial resolution means that each pixel represents an average

temperature over a relatively large area. Therefore, precise localization of thermal events is not

possible. However, by focusing on relative temperature changes over time and between

experimental and control groups, meaningful biological insights can be derived.

Key Considerations:

Emissivity: The emissivity of the target surface (e.g., cell culture media, animal skin/fur) will

affect the accuracy of the temperature readings. While the AMG8833 does not have an

adjustable emissivity setting, maintaining a consistent experimental setup will ensure that

relative temperature changes are comparable.

Ambient Temperature Stability: The accuracy of the AMG8833 is susceptible to fluctuations

in ambient temperature. Therefore, conducting experiments in a thermally stable

environment, such as an incubator, is critical.

Data Interpolation: For visualization purposes, the 8x8 thermal data can be interpolated to

create a smoother thermal image. Libraries such as SciPy in Python can be used for this
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purpose. However, it is important to remember that interpolation does not increase the

fundamental resolution of the sensor.

Conclusion
The Panasonic AMG8833 infrared array sensor, while not a direct replacement for high-

resolution thermal cameras, offers a unique and valuable tool for researchers, scientists, and

drug development professionals. Its low cost and small size enable novel experimental designs

that were previously impractical, such as high-throughput thermal screening of cell cultures and

continuous, non-invasive monitoring of small animal models. By carefully designing

experimental protocols and being mindful of the sensor's limitations, the AMG8833 can provide

valuable insights into the thermal dynamics of biological systems, potentially accelerating

discovery and development in the life sciences.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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